Cas no 156121-15-2 (2-(Methoxymethyl)morpholine)

• Product Name: 2-(Methoxymethyl)morpholine
• CAS No: 156121-15-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD13187946
• CID: 96440
• PubChem ID: 14933202
• Update Time: 2025-06-15

2-(Methoxymethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxymethyl)morpholine
• 2-Methoxymethylmorpholine
• Morpholine, 2-(methoxymethyl)-
• MFCD13187946
• CHEMBL4573159
• CS-0217802
• FT-0770549
• 156121-15-2
• SCHEMBL271861
• F8880-4178
• FT-0774334
• SB45176
• A856874
• SCHEMBL13088419
• EN300-85707
• AKOS013244527
• BS-13143
• DTXSID50565674
• ZPELJYYPPKJKBE-UHFFFAOYSA-N
• Z1171972187
• FT-0766132
• DB-023224
• G56339

• MDL： MFCD13187946
• Inchi： 1S/C6H13NO2/c1-8-5-6-4-7-2-3-9-6/h6-7H,2-5H2,1H3
• InChI Key： ZPELJYYPPKJKBE-UHFFFAOYSA-N
• SMILES： O1CCNCC1COC

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 0.954
• Boiling Point: 196 ºC
• Flash Point: 70 ºC
• PSA: 30.49

Additional information on 2-(Methoxymethyl)morpholine

Comprehensive Overview of 2-(Methoxymethyl)morpholine (CAS No. 156121-15-2): Properties, Applications, and Industry Insights

2-(Methoxymethyl)morpholine (CAS No. 156121-15-2) is a versatile organic compound with a unique molecular structure combining a morpholine ring and a methoxymethyl functional group. This compound has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical industries due to its role as a key intermediate in synthesis. Its chemical properties, including solubility in polar solvents and stability under mild conditions, make it ideal for catalysis and ligand design.

Recent trends in green chemistry have amplified interest in 2-(Methoxymethyl)morpholine as researchers explore its potential in sustainable synthesis. With the rise of AI-driven drug discovery, this compound is frequently referenced in computational chemistry studies for optimizing molecular docking processes. Users searching for "morpholine derivatives" or "CAS 156121-15-2 applications" often seek data on its reaction mechanisms and industrial-scale production methods.

The pharmaceutical industry leverages 2-(Methoxymethyl)morpholine as a building block for active ingredients, particularly in central nervous system (CNS) therapeutics. Its structural flexibility allows modifications to enhance bioavailability, a hot topic in drug formulation forums. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, addressing common queries about "purity analysis of CAS 156121-15-2."

In material science, this compound contributes to polymer modification, improving thermal stability in engineering plastics. Environmental concerns have also spurred studies on its biodegradability, aligning with searches for "eco-friendly chemical alternatives." Regulatory compliance remains a focus, with REACH and FDA guidelines shaping its commercial use.

Future research directions include exploring 2-(Methoxymethyl)morpholine in catalytic asymmetric synthesis, a trending area in organic chemistry. Its compatibility with flow chemistry systems positions it as a candidate for continuous manufacturing—a priority for Industry 4.0 adoption. This aligns with frequent searches for "scalable synthesis of morpholine derivatives."

For laboratories, handling 2-(Methoxymethyl)morpholine requires standard personal protective equipment (PPE), though it is not classified as hazardous under normal conditions. Storage recommendations emphasize anhydrous environments to prevent degradation, a practical detail often queried by chemical procurement specialists.